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Compound of Interest

Compound Name: Usp15-IN-1

Cat. No.: B10854877 Get Quote

Usp15-IN-1 Technical Support Center
Welcome to the technical support center for Usp15-IN-1. This guide provides researchers,

scientists, and drug development professionals with essential information on the solubility,

storage, and handling of Usp15-IN-1, along with troubleshooting tips to ensure successful

experiments.

Frequently Asked Questions (FAQs)
Q1: What is Usp15-IN-1?

A1: Usp15-IN-1 is a potent and selective inhibitor of Ubiquitin-Specific Protease 15 (USP15)

with an IC50 value of 3.76 μM.[1][2][3][4] It is utilized in research, particularly in studies related

to cancer, due to its anti-proliferative activity against cell lines such as non-small cell lung

carcinoma and leukemia.[1][2][5]

Q2: What are the recommended storage conditions for Usp15-IN-1?

A2: Proper storage is crucial to maintain the stability and activity of Usp15-IN-1.

Powder: Store at -20°C for up to three years.[2]

In Solvent: Prepare aliquots to avoid repeated freeze-thaw cycles.[1][6] Store stock solutions

at -80°C for up to six months or at -20°C for up to one month.[1][5][6] Solutions should be

sealed and protected from moisture and light.[1][5]
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Q3: In which solvents is Usp15-IN-1 soluble?

A3: Usp15-IN-1 is soluble in organic solvents such as DMSO and Ethanol. It has limited

solubility in aqueous solutions.

Troubleshooting Guide
Issue: Difficulty Dissolving Usp15-IN-1 Powder

Solution 1: Use Appropriate Solvents. DMSO is the recommended solvent for preparing

stock solutions.[1][2] For some applications, Ethanol can also be used.[7]

Solution 2: Aid Dissolution. Sonication is recommended to facilitate the dissolution of Usp15-
IN-1 in the chosen solvent.[1][2][7] Gentle heating to 37°C or 45°C can also be employed.[2]

[7]

Solution 3: Use High-Quality Solvents. The hygroscopic nature of DMSO can affect solubility.

It is highly recommended to use newly opened, anhydrous DMSO for the best results.[1][5]

Issue: Precipitation Occurs When Diluting Stock
Solution into Aqueous Media

Solution 1: Gradual Dilution. To prevent precipitation, it is advised to perform a serial dilution

of the DMSO stock solution in DMSO before adding it to your aqueous experimental medium

(e.g., cell culture medium, PBS).[2]

Solution 2: Pre-warm Solutions. Pre-warming both the stock solution and the aqueous

medium to 37°C before dilution can help prevent precipitation caused by temperature shock.

[2]

Solution 3: Sonication. If precipitation still occurs, brief sonication of the final working solution

can help to redissolve the compound.[2]

Issue: Insoluble Particulates Observed in the Solution
Solution 1: Filtration. If small, insoluble impurities are present that do not affect the

compound's activity, they can be removed by filtering the solution.[7]
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Data Presentation
Solubility Data

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 100 264.94

Ultrasonic assistance

is recommended. Use

newly opened DMSO.

[1][5]

DMSO 90.0 238.4
Sonication is

recommended.[2]

DMSO 5 14.77
Sonication is

recommended.[7]

Ethanol 2.7 7.98
Sonication is

recommended.[7]

Storage Conditions
Form Temperature Duration

Additional
Information

Powder -20°C 3 years ---

In Solvent -80°C 6 months

Sealed, away from

moisture and light.[1]

[5][6]

In Solvent -20°C 1 month

Sealed, away from

moisture and light.[1]

[5][6]

Experimental Protocols
Preparation of a 10 mM DMSO Stock Solution
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Weighing: Accurately weigh the desired amount of Usp15-IN-1 powder (Molecular Weight:

377.44 g/mol ).[1][3]

Solvent Addition: Add the appropriate volume of high-quality, anhydrous DMSO to achieve a

10 mM concentration. For example, to prepare a 10 mM stock solution from 1 mg of Usp15-
IN-1, add 0.2649 mL of DMSO.[1][5]

Dissolution: Vortex the solution and use sonication to ensure the compound is fully

dissolved.

Storage: Aliquot the stock solution into smaller volumes in tightly sealed vials and store at

-80°C for long-term storage (up to 6 months) or -20°C for shorter-term storage (up to 1

month).[1][5][6]

Preparation of Working Solutions for Cell-Based Assays
Intermediate Dilution: Thaw a vial of the 10 mM stock solution. It is recommended to first

dilute this stock solution in DMSO to an intermediate concentration (e.g., 1 mM).[2]

Final Dilution: Add the required volume of the intermediate DMSO solution to your pre-

warmed cell culture medium to achieve the final desired experimental concentration (e.g., for

a final concentration of 1 µM in 2 mL of medium, add 2 µL of the 1 mM intermediate

solution).[2]

Mixing: Gently mix the final working solution. If any precipitation is observed, brief sonication

can be used.

Immediate Use: It is recommended to prepare working solutions fresh for each experiment.

[1]
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Caption: Experimental workflow for preparing Usp15-IN-1 solutions.
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Caption: Simplified signaling pathway showing USP15 action and its inhibition.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b10854877?utm_src=pdf-body-img
https://www.benchchem.com/product/b10854877?utm_src=pdf-body
https://www.benchchem.com/product/b10854877?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10854877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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